Cas no 53774-32-6 (2-(2-Chlorophenyl)-1-phenylethan-1-ol)

• Product Name: 2-(2-Chlorophenyl)-1-phenylethan-1-ol
• CAS No: 53774-32-6
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 1094358
• PubChem ID: 12499845
• Update Time: 2025-11-02

2-(2-Chlorophenyl)-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)-1-phenylethan-1-ol
• 2-(2-chlorophenyl)-1-phenylethanol
• 53774-32-6

• Inchi： 1S/C14H13ClO/c15-13-9-5-4-8-12(13)10-14(16)11-6-2-1-3-7-11/h1-9,14,16H,10H2
• InChI Key： LGZOFYJNUULTMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 232.0654927g/mol
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2-Chlorophenyl)-1-phenylethan-1-ol

Comprehensive Guide to 2-(2-Chlorophenyl)-1-phenylethan-1-ol (CAS No. 53774-32-6): Properties, Applications, and Market Insights

2-(2-Chlorophenyl)-1-phenylethan-1-ol (CAS No. 53774-32-6) is a specialized organic compound with a molecular formula of C₁₄H₁₃ClO. This chlorinated phenyl ethanol derivative is gaining attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a chlorophenyl group attached to a phenylethanol backbone, making it valuable for synthesizing more complex molecules.

Researchers are particularly interested in 2-(2-Chlorophenyl)-1-phenylethan-1-ol because of its potential as a chiral building block in asymmetric synthesis. Its molecular weight of 232.71 g/mol and moderate polarity make it suitable for various organic transformations. Recent studies highlight its relevance in developing novel pharmaceutical intermediates, especially in the context of central nervous system (CNS) drug discovery - a hot topic in current medicinal chemistry research.

The physical properties of 53774-32-6 include a typical appearance as a white to off-white crystalline powder with a melting point range of 85-90°C. Its solubility profile shows good dissolution in common organic solvents like ethanol, methanol, and dichloromethane, but limited solubility in water. These characteristics make it particularly useful for solution-phase chemical reactions and purification processes.

In the pharmaceutical industry, 2-(2-Chlorophenyl)-1-phenylethan-1-ol serves as a key intermediate for synthesizing various bioactive molecules. Current research trends focus on its potential in creating GABA receptor modulators - a class of compounds receiving significant attention for neurological applications. The chlorophenyl moiety in its structure contributes to enhanced lipophilicity, which can improve blood-brain barrier penetration - a crucial factor in CNS drug development.

The global market for specialty chemical intermediates like 53774-32-6 is experiencing steady growth, driven by increasing demand for custom synthesis and contract research services. Pharmaceutical companies are actively seeking reliable suppliers of this compound, particularly those offering high-purity grades (≥98%) for research purposes. Recent market analysis suggests particular demand from regions with strong generic drug manufacturing capabilities, including India and China.

From a synthetic chemistry perspective, 2-(2-Chlorophenyl)-1-phenylethan-1-ol can be prepared through several routes, with the most common being the Grignard reaction of 2-chlorobenzyl magnesium chloride with benzaldehyde, followed by reduction. Alternative methods include asymmetric hydrogenation approaches, which are gaining popularity due to the growing need for enantiomerically pure intermediates in drug development.

Quality control of CAS 53774-32-6 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's stability under normal storage conditions (room temperature in airtight containers) makes it convenient for laboratory use. However, like many aromatic alcohols, it should be protected from prolonged exposure to light and moisture to maintain optimal purity.

Environmental and safety considerations for 2-(2-Chlorophenyl)-1-phenylethan-1-ol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) should be used when handling the compound. Disposal should comply with local regulations for chlorinated organic compounds, with incineration being the preferred method for large quantities.

The future outlook for 53774-32-6 appears promising, particularly in niche applications within medicinal chemistry and material science. Emerging research areas exploring its potential in liquid crystal formulations and advanced polymer additives may create additional demand. Furthermore, the compound's structural features make it a candidate for developing metal-organic frameworks (MOFs) - a rapidly growing field in materials chemistry.

For researchers sourcing 2-(2-Chlorophenyl)-1-phenylethan-1-ol, it's essential to verify supplier credentials and request comprehensive certificates of analysis (CoA). Key specifications to check include purity level, residual solvent content, and enantiomeric excess (if applicable). Many suppliers now offer custom synthesis services to provide derivatives or analogs of this compound tailored to specific research needs.

In conclusion, CAS No. 53774-32-6 represents an important building block in modern organic synthesis with growing applications across multiple scientific disciplines. Its combination of aromatic chlorination and hydroxyl functionality provides unique synthetic versatility that continues to attract research interest. As pharmaceutical and materials science advance, the demand for specialized intermediates like 2-(2-Chlorophenyl)-1-phenylethan-1-ol is expected to increase, making it a compound worth watching in the coming years.